Cas no 2105943-39-1 (Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate)

• Product Name: Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate
• CAS No: 2105943-39-1
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 5766224
• PubChem ID: 165796926
• Update Time: 2025-06-08

Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1934130
• 2105943-39-1
• methyl 4-amino-3-(5-bromofuran-2-yl)butanoate
• Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate

• Inchi： 1S/C9H12BrNO3/c1-13-9(12)4-6(5-11)7-2-3-8(10)14-7/h2-3,6H,4-5,11H2,1H3
• InChI Key： FNDJLBHAYDMDHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CN)CC(=O)OC)O1

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.5Ų

Additional information on Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate

Comprehensive Overview of Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate (CAS No. 2105943-39-1)

Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate (CAS No. 2105943-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromofuran moiety and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics. The presence of both amino and ester groups in its structure allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry.

The growing interest in furan derivatives like Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate stems from their broad-spectrum biological activities. Recent studies highlight their role in addressing antibiotic resistance and inflammatory diseases, aligning with current healthcare trends. For instance, furan-based compounds are being investigated for their potential to modulate enzyme pathways involved in chronic conditions. This compound’s 5-bromofuran subunit is particularly noteworthy, as halogenated furans often exhibit enhanced binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2105943-39-1 offers several advantages. Its methyl ester group facilitates straightforward hydrolysis or transesterification reactions, enabling the incorporation of this scaffold into more complex architectures. Chemists frequently employ it in peptide mimetics and heterocyclic synthesis, where its amino functionality can be leveraged for coupling reactions. The compound’s stability under mild conditions further enhances its utility in multistep syntheses, a critical factor for industrial-scale applications.

Environmental and green chemistry considerations are also driving innovation around this molecule. With increasing regulatory pressure on sustainable synthesis, researchers are optimizing routes to produce Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate using catalytic methods or biocatalysis. Such approaches minimize waste and reduce reliance on hazardous reagents, addressing the pharmaceutical industry’s demand for eco-friendly processes. This aligns with broader trends like circular economy principles and the United Nations’ Sustainable Development Goals (SDGs).

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, which is paramount for its use in preclinical research. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and standardization across laboratories.

In the context of drug delivery systems, the ester group in CAS No. 2105943-39-1 presents opportunities for designing prodrugs. This feature is particularly relevant for improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). Recent patents highlight derivatives of this compound as potential controlled-release formulations, addressing challenges in personalized medicine.

The commercial availability of Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate through specialized chemical suppliers has expanded its accessibility to academic and industrial researchers. However, users frequently search for guidance on storage conditions (recommended: -20°C under inert atmosphere) and compatibility with common solvents (e.g., DMSO, methanol). These practical considerations are crucial for maintaining the compound’s integrity during experimental workflows.

Emerging applications in material science further underscore the compound’s interdisciplinary relevance. Its incorporation into functional polymers or coordination complexes is being explored for advanced materials with tailored optical or electronic properties. Such innovations resonate with the increasing demand for smart materials in nanotechnology and optoelectronics.

As research progresses, computational chemistry approaches like molecular docking and DFT calculations are being employed to predict the interactions of 2105943-39-1 derivatives with biological targets. This in silico methodology accelerates the identification of promising candidates while reducing experimental costs—a key concern in R&D budget optimization.

In summary, Methyl 4-amino-3-(5-bromofuran-2-yl)butanoate represents a multifaceted tool for modern chemical research. Its structural features bridge multiple domains, from medicinal chemistry to sustainable technology, making it a compound of enduring scientific and industrial significance.